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Chlorahololide C Chlorahololide C
Brand Name: Vulcanchem
CAS No.: 1007859-25-7
VCID: VC0161847
InChI: InChI=1S/C33H36O9/c1-11-15-8-16(15)30(5)19-10-32(39)18-9-17(18)31(6)26(32)23(20(24(35)27(31)36)12(2)28(37)40-7)33(19)22(13(3)29(38)42-33)25(21(11)30)41-14(4)34/h15-19,21,25,27,36,39H,1,8-10H2,2-7H3/b20-12-/t15-,16-,17-,18+,19+,21-,25-,27+,30-,31+,32+,33-/m1/s1
SMILES: CC1=C2C(C3C(=C)C4CC4C3(C5C2(C6=C7C(C8CC8C7(C5)O)(C(C(=O)C6=C(C)C(=O)OC)O)C)OC1=O)C)OC(=O)C
Molecular Formula: C33H36O9
Molecular Weight: 576.642

Chlorahololide C

CAS No.: 1007859-25-7

Reference Standards

VCID: VC0161847

Molecular Formula: C33H36O9

Molecular Weight: 576.642

Chlorahololide C - 1007859-25-7

CAS No. 1007859-25-7
Product Name Chlorahololide C
Molecular Formula C33H36O9
Molecular Weight 576.642
IUPAC Name methyl (2Z)-2-[(2S,7R,8S,10S,12R,13S,14S,16S,17S,19R,20S,21R)-7-acetyloxy-16,21-dihydroxy-5,13,20-trimethyl-9-methylidene-4,22-dioxo-3-oxaoctacyclo[14.7.1.02,6.02,14.08,13.010,12.017,19.020,24]tetracosa-1(24),5-dien-23-ylidene]propanoate
Standard InChI InChI=1S/C33H36O9/c1-11-15-8-16(15)30(5)19-10-32(39)18-9-17(18)31(6)26(32)23(20(24(35)27(31)36)12(2)28(37)40-7)33(19)22(13(3)29(38)42-33)25(21(11)30)41-14(4)34/h15-19,21,25,27,36,39H,1,8-10H2,2-7H3/b20-12-/t15-,16-,17-,18+,19+,21-,25-,27+,30-,31+,32+,33-/m1/s1
Standard InChIKey FUWHPWXSVUDXDS-XMJAEXKHSA-N
SMILES CC1=C2C(C3C(=C)C4CC4C3(C5C2(C6=C7C(C8CC8C7(C5)O)(C(C(=O)C6=C(C)C(=O)OC)O)C)OC1=O)C)OC(=O)C
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PubChem Compound 127045345
Last Modified Nov 11 2021
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